N-[4-(dimethylaminodiazenyl)phenyl]sulfonylbenzenecarboximidate

• Molecular Formula: C15H15N4O3S-
• Molecular Weight: 331.4 g/mol
• IUPAC Name: (Z)-N-[4-(dimethylaminodiazenyl)phenyl]sulfonylbenzenecarboximidate
• InChI: InChI=1S/C15H16N4O3S/c1-19(2)18-16-13-8-10-14(11-9-13)23(21,22)17-15(20)12-6-4-3-5-7-12/h3-11H,1-2H3,(H,17,20)/p-1
• InChI Key: LVVFDUFLAXFCSO-UHFFFAOYSA-M
• Isomeric SMILES: CN(C)N=NC1=CC=C(C=C1)S(=O)(=O)/N=C(\C2=CC=CC=C2)/[O-]
• SMILES: CN(C)N=NC1=CC=C(C=C1)S(=O)(=O)N=C(C2=CC=CC=C2)[O-]

Description

N-[4-(dimethylaminodiazenyl)phenyl]sulfonylbenzenecarboximidate, commonly known as sulfo-NHS, is a chemical compound used in biochemical research. It is a water-soluble compound that is used to modify amino groups in proteins, peptides, and other molecules. Sulfo-NHS is a popular reagent in bioconjugation reactions, which involve the covalent attachment of two or more molecules.

Mechanism of Action

Sulfo-NHS reacts with primary amines in proteins and peptides to form stable amide bonds. The reaction is fast and efficient, and the resulting modified molecule is stable under physiological conditions. The modification does not affect the biological activity of the molecule, making it an ideal reagent for various applications.
Biochemical and Physiological Effects:
Sulfo-NHS does not have any direct biochemical or physiological effects. It is a reagent that is used to modify molecules for research purposes. However, the modified molecules may have biological activity, depending on the functional group attached to them.

Advantages and Limitations for Lab Experiments

Sulfo-NHS has several advantages for lab experiments. It is a water-soluble compound that is easy to handle and store. The modification reaction is fast and efficient, and the resulting modified molecule is stable under physiological conditions. Sulfo-NHS can be used to modify a wide range of molecules, making it a versatile reagent for various applications.
However, there are some limitations to the use of sulfo-NHS. The modification reaction is specific to primary amines, which limits its use to molecules that have such groups. The modification may also affect the biological activity of the molecule, depending on the functional group attached to it.

Future Directions

Sulfo-NHS has several future directions for research. One area of research is the development of new functional groups that can be attached to the modified molecule. This will expand the range of applications for sulfo-NHS. Another area of research is the development of new reagents that can modify molecules with different functional groups. This will provide researchers with more options for modifying molecules for research purposes.
Conclusion:
Sulfo-NHS is a versatile reagent that is widely used in biochemical research. It is a water-soluble compound that is used to modify amino groups in proteins, peptides, and other molecules. The modification allows researchers to attach various functional groups to the molecule of interest, which can be used for various applications. Sulfo-NHS has several advantages for lab experiments, such as its fast and efficient modification reaction and the stability of the resulting modified molecule. However, there are also some limitations to its use. Future research on sulfo-NHS will focus on developing new functional groups and new reagents for modifying molecules for research purposes.

Synthesis Methods

Sulfo-NHS is synthesized by reacting N-hydroxysuccinimide (NHS) with sulfonyl chloride. The reaction takes place in the presence of a base such as triethylamine. The resulting product is sulfo-NHS, which is a white crystalline powder. The synthesis method is relatively simple, and the yield is high.

Scientific Research Applications

Sulfo-NHS is widely used in biochemical research. It is used to modify amino groups in proteins, peptides, and other molecules. The modification allows researchers to attach various functional groups, such as fluorescent dyes, biotin, and enzymes, to the molecule of interest. The modified molecule can then be used for various applications, such as protein-protein interaction studies, enzyme assays, and immunoassays.